Cas no 175791-49-8 (5-Bromo-7H-pyrrolo[2,3-d]pyrimidine)

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine structure

175791-49-8 structure

Product Name:5-Bromo-7H-pyrrolo[2,3-d]pyrimidine

CAS No:175791-49-8

MF:C₆H₄BrN₃

MW:198.020059585571

MDL:MFCD01877574

CID:112148

PubChem ID:10798005

Update Time:2025-08-05

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-bromo-7H-pyrrolo[2,3-d]pyrimidine
- 7H-Pyrrolo[2,3-d]pyrimidine,5-bromo-
- 5-Bromo-7H-pyrrolo[2,3-d]...
- 5-Bromopyrrolo<2,3-d>pyrimidine
- 1H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-
- 5-broMo-7H-pyrrolo[2
- 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-
- PubChem14723
- 5-bromopyrrolopyrimidine
- CMXNUWNEWCACQH-UHFFFAOYSA-N
- FCH845146
- RP25482
- PB29169
- RP25581
- EN002877
- BC003923
- 7H-Pyrrolo[2,3-d]pyrimidine
- 175791-49-8
- FS-2779
- AMY7021
- AKOS006276861
- SY006993
- A812116
- SCHEMBL18341916
- J-517142
- EN300-104570
- CS-W019834
- MFCD01877574
- FT-0646957
- SCHEMBL1085884
- DTXSID80445011
- 5-Bromo-7H-pyrrolo[2,3-d]-pyrimidine
- DB-065121
- 5-Bromo-7H-pyrrolo[2,3-d]pyrimidine
- MDL： MFCD01877574
- Inchi： 1S/C6H4BrN3/c7-5-2-9-6-4(5)1-8-3-10-6/h1-3H,(H,8,9,10)
- InChI Key： CMXNUWNEWCACQH-UHFFFAOYSA-N
- SMILES： BrC1=CNC2C1=CN=CN=2

Computed Properties

Exact Mass: 196.95900
Monoisotopic Mass: 196.95886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 1.4

Experimental Properties

Density: 1.895
Refractive Index: 1.746
PSA: 41.57000
LogP: 1.72040

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB05824-25g	5-bromo-7H-pyrrolo[2,3-d]pyrimidine	175791-49-8	95%	25g	$500	2023-09-07
Matrix Scientific	072448-250mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine, 95+%	175791-49-8	95+%	250mg	$297.00	2023-09-06
Matrix Scientific	072448-1g	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine, 95+%	175791-49-8	95+%	1g	$531.00	2023-09-06
Matrix Scientific	072448-5g	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine, 95+%	175791-49-8	95+%	5g	$1497.00	2023-09-06
TRC	B687188-25mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine	175791-49-8		25mg	$ 64.00	2023-04-18
TRC	B687188-50mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine	175791-49-8		50mg	$ 75.00	2023-04-18
TRC	B687188-100mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine	175791-49-8		100mg	$ 87.00	2023-04-18
TRC	B687188-250mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine	175791-49-8		250mg	$ 98.00	2023-04-18
Fluorochem	076240-250mg	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine	175791-49-8	95%	250mg	￡18.00	2022-03-01
Fluorochem	076240-1g	5-Bromo-7H-pyrrolo[2,3-d]pyrimidine	175791-49-8	95%	1g	￡45.00	2022-03-01

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine Production Method

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:175791-49-8)5-Bromo-7H-pyrrolo[2,3-d]pyrimidine

Order Number:A812116

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:07

Price ($):465.0

Email:sales@amadischem.com

Product Official Link

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2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

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